Cas no 1804259-21-9 (3-Bromo-1-(2-(chloromethyl)-3-methylphenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-(chloromethyl)-3-methylphenyl)propan-1-one
• CAS No: 1804259-21-9
• MF: C₁₁H₁₂BrClO
• MW: 275.569381713867
• CID: 5005368
• Update Time: 2025-10-30

3-Bromo-1-(2-(chloromethyl)-3-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-(chloromethyl)-3-methylphenyl)propan-1-one

• Inchi： 1S/C11H12BrClO/c1-8-3-2-4-9(10(8)7-13)11(14)5-6-12/h2-4H,5-7H2,1H3
• InChI Key： CKZHETSJJVCENB-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC=C(C)C=1CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Bromo-1-(2-(chloromethyl)-3-methylphenyl)propan-1-one

Recent Advances in the Study of 3-Bromo-1-(2-(chloromethyl)-3-methylphenyl)propan-1-one (CAS: 1804259-21-9)

The compound 3-Bromo-1-(2-(chloromethyl)-3-methylphenyl)propan-1-one (CAS: 1804259-21-9) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This β-keto halide derivative exhibits unique structural features that make it a valuable intermediate in organic synthesis and drug discovery. Recent studies have focused on its potential applications in medicinal chemistry, particularly as a building block for more complex bioactive molecules.

Structural analysis reveals that this compound combines both electrophilic (carbonyl and halogen) and nucleophilic (aromatic system) moieties, allowing for diverse chemical transformations. The presence of the chloromethyl group at the ortho position relative to the carbonyl creates interesting steric and electronic effects that influence its reactivity. Researchers have exploited these properties to develop novel synthetic methodologies for constructing complex heterocyclic systems with potential pharmaceutical applications.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's utility as a precursor for synthesizing novel kinase inhibitors. The research team successfully transformed 3-Bromo-1-(2-(chloromethyl)-3-methylphenyl)propan-1-one into a series of pyrazole derivatives showing promising activity against several cancer-related protein kinases. The synthetic route achieved an overall yield of 68% with excellent regioselectivity, highlighting the compound's value in medicinal chemistry applications.

Another significant development involves the compound's role in developing covalent inhibitors. A recent Nature Chemical Biology publication (2024) described how researchers modified the chloromethyl group to create targeted covalent modifiers of cysteine residues in disease-relevant proteins. The study reported that derivatives of 1804259-21-9 showed selective modification of the target protein with minimal off-target effects, suggesting potential applications in targeted therapy development.

From a safety and handling perspective, new studies have characterized the compound's stability and reactivity under various conditions. Research published in Organic Process Research & Development (2023) provided detailed guidelines for handling this compound in industrial settings, including optimal storage conditions and recommended safety protocols. These findings are particularly valuable for scaling up production of this intermediate for pharmaceutical applications.

Looking forward, several research groups are investigating the potential of 3-Bromo-1-(2-(chloromethyl)-3-methylphenyl)propan-1-one in developing novel antimicrobial agents. Preliminary results presented at the 2024 American Chemical Society meeting showed that structural analogs of this compound exhibit activity against drug-resistant bacterial strains, though further optimization is needed to improve selectivity and reduce toxicity.

The growing body of research on this compound underscores its importance as a versatile building block in drug discovery. As synthetic methodologies continue to advance and our understanding of its reactivity expands, 1804259-21-9 is likely to play an increasingly significant role in the development of new therapeutic agents across multiple disease areas.